![molecular formula C8H14N2O B2623082 2-Methyl-2,7-diazaspiro[3.5]nonan-1-one CAS No. 1422064-96-7](/img/structure/B2623082.png)
2-Methyl-2,7-diazaspiro[3.5]nonan-1-one
Description
“2-Methyl-2,7-diazaspiro[3.5]nonan-1-one” is a chemical compound with the molecular formula C8H14N2O . It is related to the muscarinic agonist RS-86 . The compound is a white to yellow solid .
Molecular Structure Analysis
The molecular structure of “2-Methyl-2,7-diazaspiro[3.5]nonan-1-one” consists of a spirocyclic system with two nitrogen atoms and one oxygen atom . The compound has a molecular weight of 154.210 Da .Physical And Chemical Properties Analysis
“2-Methyl-2,7-diazaspiro[3.5]nonan-1-one” has a density of 1.1±0.1 g/cm3, a boiling point of 305.8±25.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has an enthalpy of vaporization of 54.6±3.0 kJ/mol and a flash point of 138.7±23.2 °C .Mechanism of Action
Target of Action
The primary target of the compound 2-Methyl-2,7-diazaspiro[3.5]nonan-1-one is the KRAS G12C protein . This protein plays a key role in cellular proliferation and differentiation . Mutations in the RAS gene, which codes for this protein, are known drivers of oncogenic alteration in human cancer .
Mode of Action
2-Methyl-2,7-diazaspiro[3.5]nonan-1-one interacts with its target, the KRAS G12C protein, by acting as a covalent inhibitor . The compound binds to the mutated cysteine residue (G12C) of the KRAS protein . This binding occurs in the switch-II pocket of the KRAS G12C protein .
Biochemical Pathways
The binding of 2-Methyl-2,7-diazaspiro[3.5]nonan-1-one to the KRAS G12C protein affects the RAS signaling pathway . This pathway is crucial for cell proliferation and differentiation . By inhibiting the KRAS G12C protein, the compound disrupts this pathway, potentially leading to the inhibition of tumor growth .
Pharmacokinetics
The pharmacokinetic properties of 2-Methyl-2,7-diazaspiro[3It has been reported that the compound has high metabolic stabilities in human and mouse liver microsomes . This suggests that the compound may have good bioavailability.
Result of Action
The result of the action of 2-Methyl-2,7-diazaspiro[3.5]nonan-1-one is a dose-dependent anti-tumor effect . This has been demonstrated in a subcutaneous administration in an NCI-H1373 xenograft mouse model .
properties
IUPAC Name |
2-methyl-2,7-diazaspiro[3.5]nonan-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O/c1-10-6-8(7(10)11)2-4-9-5-3-8/h9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMQVESNISAOUSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(C1=O)CCNCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2,7-diazaspiro[3.5]nonan-1-one | |
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